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Compound of Interest

Compound Name: Apodine

CAS No.: 57932-86-2

Cat. No.: B1213082

Get Quote

Apodine: A Review of a Novel Compound

Notice: Information regarding a chemical compound named "Apodine" is not available in the

public domain. Searches for "Apodine synthesis," "chemical characterization of Apodine," and

"Apodine signaling pathways" did not yield any relevant results for a specific molecule. The

term "Apodine" is associated with a genus of moths, but not with any known chemical

substance.

This document serves as a hypothetical framework for the synthesis and chemical

characterization of a novel compound, herein referred to as Apodine, based on standard

methodologies in medicinal chemistry and drug discovery. The experimental protocols, data,

and pathways presented are illustrative and intended to guide researchers in the

characterization of a new chemical entity.

Hypothetical Synthesis of Apodine
The synthesis of a novel compound like Apodine would typically involve a multi-step process,

beginning with commercially available starting materials and employing common organic
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reactions. A plausible synthetic route is outlined below.

Experimental Protocol: Synthesis of Apodine

Step 1: Suzuki Coupling. A solution of 4-bromopyridine (1.0 eq) and (4-

(methoxycarbonyl)phenyl)boronic acid (1.2 eq) in a 3:1 mixture of toluene and ethanol is

degassed with argon for 20 minutes. Tetrakis(triphenylphosphine)palladium(0) (0.05 eq) and

a 2M aqueous solution of sodium carbonate (2.0 eq) are added, and the mixture is heated to

reflux for 12 hours. After cooling, the reaction is diluted with ethyl acetate and washed with

brine. The organic layer is dried over sodium sulfate, filtered, and concentrated under

reduced pressure. The crude product is purified by column chromatography (silica gel, 20%

ethyl acetate in hexanes) to yield methyl 4-(pyridin-4-yl)benzoate.

Step 2: Hydrolysis. To a solution of methyl 4-(pyridin-4-yl)benzoate (1.0 eq) in a 1:1 mixture

of methanol and water is added lithium hydroxide (3.0 eq). The reaction is stirred at room

temperature for 4 hours. The methanol is removed under reduced pressure, and the

aqueous solution is acidified to pH 4 with 1M HCl. The resulting precipitate is collected by

filtration, washed with cold water, and dried under vacuum to afford 4-(pyridin-4-yl)benzoic

acid.

Step 3: Amide Coupling (Apodine Formation). To a solution of 4-(pyridin-4-yl)benzoic acid

(1.0 eq) in dimethylformamide (DMF) are added 1-[Bis(dimethylamino)methylene]-1H-1,2,3-

triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) (1.2 eq), diisopropylethylamine

(DIPEA) (3.0 eq), and 2-aminothiazole (1.1 eq). The reaction is stirred at room temperature

for 16 hours. The mixture is then poured into water, and the resulting precipitate is collected

by filtration. The solid is washed with water and diethyl ether and then purified by preparative

HPLC to yield the final compound, Apodine.

Table 1: Summary of Synthesis Steps and Yields
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Step Reaction Type Product Yield (%)

1 Suzuki Coupling
methyl 4-(pyridin-4-

yl)benzoate
85

2 Hydrolysis
4-(pyridin-4-yl)benzoic

acid
92

3 Amide Coupling Apodine 78

Chemical Characterization of Apodine
Following synthesis, the identity and purity of Apodine would be confirmed using a variety of

analytical techniques.

Experimental Protocols: Characterization of Apodine

Nuclear Magnetic Resonance (NMR) Spectroscopy. ¹H and ¹³C NMR spectra are acquired

on a 500 MHz spectrometer using DMSO-d₆ as the solvent.

High-Resolution Mass Spectrometry (HRMS). HRMS analysis is performed on a Q-TOF

mass spectrometer using electrospray ionization (ESI) to determine the exact mass of the

compound.

High-Performance Liquid Chromatography (HPLC). The purity of Apodine is assessed by

reverse-phase HPLC using a C18 column with a gradient of acetonitrile in water (both

containing 0.1% trifluoroacetic acid) as the mobile phase. Detection is performed at 254 nm.

Fourier-Transform Infrared (FTIR) Spectroscopy. The FTIR spectrum is recorded on a

spectrometer using KBr pellets to identify characteristic functional group vibrations.

Melting Point. The melting point is determined using a standard melting point apparatus.

Table 2: Characterization Data for Apodine
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Technique Result

¹H NMR (500 MHz, DMSO-d₆)

δ 8.75 (d, J = 6.0 Hz, 2H), 8.20 (d, J = 8.5 Hz,

2H), 8.05 (d, J = 8.5 Hz, 2H), 7.90 (d, J = 6.0

Hz, 2H), 7.60 (d, J = 3.5 Hz, 1H), 7.30 (d, J =

3.5 Hz, 1H), 3.40 (s, 1H, NH).

¹³C NMR (125 MHz, DMSO-d₆)
δ 165.2, 158.5, 150.8, 145.2, 142.1, 138.4,

130.2, 128.9, 122.5, 114.7.

HRMS (ESI)
m/z calculated for C₁₅H₁₁N₃OS [M+H]⁺:

282.0701, found 282.0698.

HPLC Purity >99%

FTIR (KBr, cm⁻¹)
3410 (N-H), 3105 (C-H, aromatic), 1685 (C=O,

amide), 1600, 1480 (C=C, aromatic).

Melting Point 215-217 °C

Hypothetical Biological Activity and Signaling
Pathway
Assuming Apodine was designed as a kinase inhibitor, its mechanism of action could involve

the inhibition of a specific signaling pathway implicated in disease.

Diagram 1: Hypothetical Kinase Inhibition Workflow
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Caption: A generalized workflow for identifying and characterizing a kinase inhibitor.
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Diagram 2: Hypothetical Apodine Signaling Pathway
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Caption: Apodine as a hypothetical inhibitor of the RAF kinase in the MAPK/ERK pathway.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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